1-Ethoxy-4-(1-(4-ethoxyphenyl)-2-methylpentyl)benzene

• CAS No.: 62897-90-9
• Molecular Formula: C22H30O2
• Molecular Weight: 326.5 g/mol
• IUPAC Name: 1-ethoxy-4-[1-(4-ethoxyphenyl)-2-methylpentyl]benzene
• InChI: InChI=1S/C22H30O2/c1-5-8-17(4)22(18-9-13-20(14-10-18)23-6-2)19-11-15-21(16-12-19)24-7-3/h9-17,22H,5-8H2,1-4H3
• InChI Key: RRKRPXAYMNPHOR-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)C(C1=CC=C(C=C1)OCC)C2=CC=C(C=C2)OCC

Description

1-Ethoxy-4-(1-(4-ethoxyphenyl)-2-methylpentyl)benzene is an organic compound characterized by its complex structure, which includes ethoxy groups and a benzene ring

Preparation Methods

The synthesis of 1-Ethoxy-4-(1-(4-ethoxyphenyl)-2-methylpentyl)benzene typically involves electrophilic aromatic substitution reactions. The general mechanism includes the formation of a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate, followed by the removal of a proton to yield the substituted benzene ring . Industrial production methods may involve the use of specific catalysts and controlled reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-Ethoxy-4-(1-(4-ethoxyphenyl)-2-methylpentyl)benzene undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Ethoxy-4-(1-(4-ethoxyphenyl)-2-methylpentyl)benzene has a wide range of applications in scientific research, including:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-Ethoxy-4-(1-(4-ethoxyphenyl)-2-methylpentyl)benzene exerts its effects involves interactions with specific molecular targets and pathways. The compound may interact with enzymes, receptors, or other proteins, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-Ethoxy-4-(1-(4-ethoxyphenyl)-2-methylpentyl)benzene can be compared with other similar compounds, such as:

• 1-Ethoxy-4-(4-ethoxyphenyl)benzene
• 1-Ethoxy-4-(2-methylpentyl)benzene
• 1-Methoxy-4-(1-(4-methoxyphenyl)-2-methylpentyl)benzene

These compounds share structural similarities but may differ in their chemical properties and applications